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Compound of Interest

Compound Name: 4-Bromotriphenylamine

Cat. No.: B1269916 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. The proper disposal of chemical reagents, such as

4-Bromotriphenylamine, is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe handling and

disposal of 4-Bromotriphenylamine, ensuring the well-being of laboratory personnel and

compliance with regulatory standards.

Key Safety and Hazard Information
4-Bromotriphenylamine is a compound that requires careful handling due to its potential

health hazards. It is harmful if swallowed, causes skin and serious eye irritation, and may

cause an allergic skin reaction or respiratory irritation.[1][2]

Table 1: Quantitative Data for 4-Bromotriphenylamine
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Property Value Source

Molecular Formula C18H14BrN [2]

Molecular Weight 324.21 g/mol

Melting Point 108-112 °C [3]

Hazard Statements
H302, H315, H317, H319,

H335, H413
[3]

GHS Pictograms Warning [2]

Personal Protective Equipment (PPE)
Before handling 4-Bromotriphenylamine, it is imperative to be equipped with the appropriate

personal protective equipment to minimize exposure.

Eye Protection: Wear safety glasses with side-shields or goggles.

Hand Protection: Use chemically resistant gloves, such as nitrile rubber.

Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to

prevent skin contact.

Respiratory Protection: In case of insufficient ventilation or the potential for dust formation,

use a NIOSH-approved respirator.

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of 4-Bromotriphenylamine is through

a licensed hazardous waste disposal company, typically via incineration.[4][5] Never dispose of

this chemical down the drain or in regular trash.

Waste Segregation:
Designate a Waste Container: Use a clearly labeled, dedicated container for "Halogenated

Organic Waste."[4][5]
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Avoid Mixing: Do not mix 4-Bromotriphenylamine waste with non-halogenated organic

waste. This is crucial as the disposal costs and procedures for halogenated materials are

distinct.[4]

Collect All Contaminated Materials: This includes any unused product, contaminated

personal protective equipment (gloves, etc.), and any materials used for cleaning up spills

(e.g., absorbent pads, contaminated soil).

Container Labeling:
Clear Identification: The waste container must be clearly and accurately labeled with

"Hazardous Waste."

List Contents: The label must include the full chemical name, "4-Bromotriphenylamine,"

and the approximate quantity. If it is mixed with any solvents, list those as well.

Hazard Symbols: Affix the appropriate hazard symbols (e.g., harmful/irritant).

Storage of Waste:
Secure and Ventilated: Store the sealed waste container in a designated, well-ventilated, and

secure area, away from incompatible materials.

Secondary Containment: It is best practice to store the primary waste container within a

larger, chemically resistant secondary container to prevent the spread of material in case of

a leak.

Arranging for Disposal:
Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office to

schedule a pickup for the hazardous waste.

Follow Institutional Procedures: Adhere to all institutional guidelines regarding waste

manifests and pickup schedules.

Spill and Emergency Procedures
In the event of a spill, the following steps should be taken:
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Evacuate: Evacuate all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the further spread of the spill.

Clean-up: For a solid spill, carefully sweep or scoop the material into the designated

hazardous waste container, avoiding dust formation. For a liquid spill, use an inert absorbent

material.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent. All cleaning

materials must be disposed of as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS office immediately.
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Preparation

Procedure

Final Disposal

Start: Need to Dispose of
4-Bromotriphenylamine Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste into a
'Halogenated Organic Waste' Container

Label Container Clearly:
'Hazardous Waste'

'4-Bromotriphenylamine'

Store Sealed Container in a
Secure, Ventilated Area

Contact Environmental Health & Safety (EHS)
for Waste Pickup

Waste Collected by
Licensed Professionals

High-Temperature Incineration at a
Licensed Hazardous Waste Facility

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 4-Bromotriphenylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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